![molecular formula C16H11N3O4 B10832929 Azaindole derivative 3](/img/structure/B10832929.png)
Azaindole derivative 3
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Overview
Description
Azaindole derivative 3 is a compound that belongs to the azaindole family, which is characterized by a fused pyridine and pyrrole ring structure. These compounds are known for their significant biological activities and have been widely used in medicinal chemistry and drug discovery programs . Azaindole derivatives have been recognized as privileged structures in biological process modulation due to their ability to act as bioisosteres of indole or purine systems .
Preparation Methods
The synthesis of azaindole derivative 3 typically involves the use of pyridine and pyrrole building blocks. One common method is the palladium-catalyzed cross-coupling reaction, which allows for the formation of the azaindole core through the coupling of halogenated pyridine and pyrrole derivatives . Another method involves the use of Suzuki coupling reactions, where halogenated azaindoles are coupled with boronic acids to form the desired derivatives . Industrial production methods often utilize microwave heating to accelerate the reaction steps, making the process more efficient .
Chemical Reactions Analysis
Azaindole derivative 3 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include palladium catalysts, boronic acids, and halogenated pyridine derivatives . For example, the Sonogashira cross-coupling reaction followed by base-induced annulation can generate azaindole derivatives . Major products formed from these reactions include substituted azaindoles, which can be further modified to enhance their biological activities .
Scientific Research Applications
Azaindole derivative 3 has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of various bioactive compounds . In biology and medicine, azaindole derivatives have been studied for their potential as kinase inhibitors, which are important in the treatment of cancer and other diseases . These compounds have also been investigated for their ability to inhibit specific protein kinases, making them valuable tools in drug discovery and development . Additionally, azaindole derivatives have applications in the pharmaceutical industry as potential therapeutic agents .
Comparison with Similar Compounds
Azaindole derivative 3 can be compared with other similar compounds, such as indole and purine derivatives. While all these compounds share a similar fused ring structure, azaindoles are unique in that they contain a nitrogen atom in the pyridine ring, which can modulate their biological activities . This structural difference allows azaindole derivatives to act as bioisosteres of indole or purine systems, making them valuable in drug discovery and development . Other similar compounds include 5-azaindole and 7-azaindole, which also exhibit significant biological activities and have been studied for their potential as therapeutic agents .
Properties
Molecular Formula |
C16H11N3O4 |
---|---|
Molecular Weight |
309.28 g/mol |
IUPAC Name |
4-(7-cyano-2-methoxypyrrolo[1,2-b]pyridazin-5-yl)-2-hydroxybenzoic acid |
InChI |
InChI=1S/C16H11N3O4/c1-23-15-5-4-13-12(7-10(8-17)19(13)18-15)9-2-3-11(16(21)22)14(20)6-9/h2-7,20H,1H3,(H,21,22) |
InChI Key |
QEYWGQCVGIFYQF-UHFFFAOYSA-N |
Canonical SMILES |
COC1=NN2C(=C(C=C2C#N)C3=CC(=C(C=C3)C(=O)O)O)C=C1 |
Origin of Product |
United States |
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